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This technical guide provides an in-depth analysis of the solubility of strontium hydroxide

(Sr(OH)₂) in water, a crucial parameter for various scientific and industrial applications,

including the synthesis of other strontium compounds and the refining of beet sugar.[1]

Strontium hydroxide is classified as a strong base, although its solubility in water is limited.[2][3]

The dissolution of strontium hydroxide in water is an endothermic process, meaning its

solubility increases with rising temperatures.[4][5]

Solubility Data of Strontium Hydroxide in Water
The solubility of strontium hydroxide exhibits a significant positive correlation with temperature.

The data presented below has been compiled from various sources to provide a

comprehensive overview. Strontium hydroxide can exist in anhydrous (Sr(OH)₂), monohydrate,

and octahydrate (Sr(OH)₂ · 8H₂O) forms.[2] The octahydrate form is generally more soluble

than the anhydrous form.[6]

Solubility at Various Temperatures
The following table summarizes the solubility of strontium hydroxide in water at different

temperatures, expressed in grams of solute per 100 mL of water.
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Temperature (°C) Solubility ( g/100 mL H₂O)

0 0.91[1]

10 1.25[1]

20 1.77[1]

30 2.64[1]

40 3.95[1]

60 8.42[1]

80 20.2[1]

90 44.5[1]

100 91.2[1]

Molar Solubility and Thermodynamic Parameters
Thermodynamic studies reveal that the dissolution of strontium hydroxide is an endothermic

reaction.[4] The molar solubility, solubility product constant (Ksp), and Gibbs free energy (ΔG°)

provide further insight into the dissolution process.

Parameter Value at 20°C Value at 70°C

Molar Solubility (s) 4.28 x 10⁻² mol L⁻¹[4][7] 4.45 x 10⁻² mol L⁻¹[4]

Ksp 3.13 x 10⁻⁴ mol³ L⁻³[4][7] 3.55 x 10⁻⁴ mol³ L⁻³[4]

ΔG° +19.70 kJ mol⁻¹[4][7] +22.80 kJ mol⁻¹[4]

ΔH° 2.90 kJ mol⁻¹[7] -

ΔS° -60.80 J mol⁻¹ K⁻¹[7] -

Experimental Protocol for Solubility Determination
The solubility of strontium hydroxide is typically determined through acid-base titration of a

saturated solution.[4][8] This method allows for a precise quantification of the hydroxide ion
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concentration at equilibrium.

Materials and Equipment
Strontium hydroxide (solid)

Deionized water

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Phenolphthalein indicator or a pH meter

Erlenmeyer flasks

Buret

Pipettes

Magnetic stirrer and stir bar

Thermostatic water bath

Filtration apparatus (e.g., filter paper and funnel)

Procedure
Preparation of Saturated Solution: Add an excess amount of solid strontium hydroxide to a

known volume of deionized water in a stoppered flask. The presence of undissolved solid is

necessary to ensure the solution is saturated.[9]

Equilibration: Place the flask in a thermostatic water bath set to the desired temperature. Stir

the mixture continuously to facilitate the dissolution process and allow the system to reach

equilibrium. This may take a significant amount of time.

Filtration: Once equilibrium is reached, carefully filter the solution to remove any undissolved

strontium hydroxide.[9] It is crucial to only titrate the dissolved portion to obtain an accurate

measurement of solubility.[9]

Titration:
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Accurately pipette a known volume of the clear, saturated strontium hydroxide solution into

an Erlenmeyer flask.

Add a few drops of phenolphthalein indicator. The solution will turn pink due to the alkaline

nature of the strontium hydroxide solution.

Titrate the solution with a standardized solution of HCl from a buret until the pink color of

the indicator disappears, signaling the equivalence point.[8] Alternatively, a pH meter can

be used to monitor the pH change and determine the equivalence point.

Data Analysis:

The dissolution of strontium hydroxide in water follows the equilibrium: Sr(OH)₂(s) ⇌

Sr²⁺(aq) + 2OH⁻(aq)

From the volume of HCl used and its concentration, calculate the moles of H⁺ ions

required to neutralize the OH⁻ ions.

Determine the concentration of OH⁻ ions in the saturated solution.

Based on the stoichiometry of the dissolution reaction, the molar solubility (s) of Sr(OH)₂ is

half the concentration of the hydroxide ions.

The solubility product (Ksp) can then be calculated using the formula: Ksp = [Sr²⁺][OH⁻]² =

(s)(2s)².

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedure for determining

the solubility of strontium hydroxide.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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